Cas no 66469-86-1 (Ethyl 2,5-Dimethoxyphenylacetate)

• Product name: Ethyl 2,5-Dimethoxyphenylacetate
• CAS No: 66469-86-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 964060
• PubChem ID: 24866294

Ethyl 2,5-Dimethoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2,5-dimethoxyphenyl)acetate
• ETHYL 2,5-DIMETHOXY PHENYLACETATE
• ETHYL2,5-DIMETHOXYPHENYLACETATE
• DTXSID50407848
• RNNQUXSAPFQIOP-UHFFFAOYSA-N
• 66469-86-1
• CS-0454728
• ETHYL 2,5-DIMETHOXYPHENYLACETATE, 99%
• SCHEMBL3800298
• FT-0757963
• Ethyl 2,5-dimethoxyphenylacetate,99%
• 2,5-dimethoxyphenylacetic acid ethyl ester
• ethyl (2,5-dimethoxyphenyl)acetate
• AKOS009166748
• Ethyl 2,5-dimethoxyphenylacetate
• G73702
• DB-073761
• Ethyl 2,5-Dimethoxyphenylacetate

• MDL： MFCD00192142
• Inchi： InChI=1S/C12H16O4/c1-4-16-12(13)8-9-7-10(14-2)5-6-11(9)15-3/h5-7H,4,8H2,1-3H3
• InChI Key： RNNQUXSAPFQIOP-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1=CC(=CC=C1OC)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 44.8Ų
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Not available
• Density: 1.12 g/mL at 25 °C(lit.)
• Boiling Point: 162-165 °C/8 mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.513(lit.)
• Solubility: Not available

Ethyl 2,5-Dimethoxyphenylacetate Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Ethyl 2,5-Dimethoxyphenylacetate

Ethyl 2,5-Dimethoxyphenylacetate (CAS No. 66469-86-1): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2,5-Dimethoxyphenylacetate (CAS No. 66469-86-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethyl ester group and two methoxy substituents on the phenyl ring. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of Ethyl 2,5-Dimethoxyphenylacetate is C₁₁H₁₄O₄, and its molecular weight is approximately 210.22 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In terms of synthesis, Ethyl 2,5-Dimethoxyphenylacetate can be prepared through several methods. One common approach involves the esterification of 2,5-dimethoxyphenylacetic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions and yields the desired product with high purity. Another method involves the reaction of 2,5-dimethoxyphenylacetyl chloride with ethanol, which also results in the formation of the ethyl ester.

The stability of Ethyl 2,5-Dimethoxyphenylacetate is an important consideration for both storage and use. The compound is stable under normal laboratory conditions but should be protected from moisture and high temperatures to prevent degradation. It is also advisable to store it in tightly sealed containers to minimize exposure to air and light.

Recent research has highlighted the potential applications of Ethyl 2,5-Dimethoxyphenylacetate in various fields. In pharmaceutical research, this compound has been investigated as a precursor for the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of Ethyl 2,5-Dimethoxyphenylacetate exhibit anti-inflammatory and analgesic properties, making them promising candidates for drug development.

In the field of materials science, Ethyl 2,5-Dimethoxyphenylacetate has been explored as a component in the formulation of advanced polymers and coatings. Its unique chemical structure allows it to participate in polymerization reactions, leading to materials with enhanced mechanical and thermal properties. Additionally, the compound's ability to form stable complexes with metal ions has been utilized in the development of functional materials for catalytic applications.

From an environmental perspective, the impact of Ethyl 2,5-Dimethoxyphenylacetate on ecosystems has been studied to ensure its safe use in industrial processes. Research indicates that the compound has low toxicity and does not pose significant environmental risks when used responsibly. However, proper disposal methods should be followed to prevent contamination of water sources and soil.

In analytical chemistry, Ethyl 2,5-Dimethoxyphenylacetate serves as a useful reference standard for the quantification and identification of related compounds in complex mixtures. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed techniques for its analysis. These methods provide accurate and reliable results, facilitating quality control in both research and industrial settings.

The safety profile of Ethyl 2,5-Dimethoxyphenylacetate is well-documented. While it is generally considered safe for laboratory use when appropriate precautions are taken, it is important to handle the compound with care to avoid skin contact and inhalation. Personal protective equipment such as gloves and safety goggles should be worn during handling, and adequate ventilation should be provided in the work area.

In conclusion, Ethyl 2,5-Dimethoxyphenylacetate (CAS No. 66469-86-1) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, environmental studies, and analytical chemistry. Its unique molecular structure and favorable properties make it an essential component in various synthetic processes and research endeavors. As ongoing research continues to uncover new potential uses for this compound, its importance in these fields is likely to grow even further.